Cas no 1495720-37-0 (Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]-)

• Product Name: Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]-
• CAS No: 1495720-37-0
• MF: C₉H₁₉N₃O₂S
• MW: 233.331060647964
• CID: 5209806
• Update Time: 2025-07-22

Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]-
• 1-(1-(Ethylsulfonyl)azetidin-3-yl)piperazine

• Inchi： 1S/C9H19N3O2S/c1-2-15(13,14)12-7-9(8-12)11-5-3-10-4-6-11/h9-10H,2-8H2,1H3
• InChI Key： KBVDFJLSIBZHEE-UHFFFAOYSA-N
• SMILES： N1(C2CN(S(CC)(=O)=O)C2)CCNCC1

Additional information on Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]-

Introduction to Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- (CAS No. 1495720-37-0)

Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- (CAS No. 1495720-37-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(1-Ethylsulfonylazetidin-3-yl)piperazine, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- is composed of a piperazine ring linked to an azetidine ring via a sulfonyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The piperazine ring is a common motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The azetidine ring, on the other hand, is a four-membered heterocycle that can enhance the conformational rigidity and stability of the molecule. The ethylsulfonyl group further contributes to the compound's hydrophilicity and reactivity.

Recent studies have explored the potential applications of Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel drugs for the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) reported that this compound exhibits potent activity against specific ion channels involved in neuronal signaling. The researchers found that Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- can modulate these channels, potentially offering new avenues for treating conditions such as epilepsy and neuropathic pain.

In addition to its neurological applications, Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- has also shown promise in cancer research. A study published in *Cancer Research* (2023) investigated the compound's ability to inhibit cancer cell proliferation by targeting specific signaling pathways. The results indicated that Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- can effectively disrupt the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding suggests that the compound could be a valuable candidate for further development as an anticancer agent.

The synthesis of Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- involves several well-established chemical reactions. One common approach is to start with an azetidine derivative and introduce the piperazine moiety through a nucleophilic substitution reaction. The ethylsulfonyl group can then be added via a sulfonylation step using ethanesulfonyl chloride or a similar reagent. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

From a pharmacological perspective, Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- has been evaluated for its safety and efficacy in preclinical models. Toxicity studies have shown that the compound has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully assess its potential side effects and long-term safety in humans.

In conclusion, Piperazine, 1-[1-(ethylsulfonyl)-3-azetidinyl]- (CAS No. 1495720-37-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.